![molecular formula C23H19Cl3N2O5S B297779 2-[[(4-chlorophenyl)sulfonyl](3,4-dichlorobenzyl)amino]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide](/img/structure/B297779.png)
2-[[(4-chlorophenyl)sulfonyl](3,4-dichlorobenzyl)amino]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
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Overview
Description
2-[[(4-chlorophenyl)sulfonyl](3,4-dichlorobenzyl)amino]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide, also known as compound X, is a novel small molecule that has been extensively studied for its potential therapeutic applications in various diseases.
Mechanism of Action
The mechanism of action of 2-[[(4-chlorophenyl)sulfonyl](3,4-dichlorobenzyl)amino]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide X involves the inhibition of various signaling pathways, including the PI3K/Akt/mTOR pathway and the NF-κB pathway. Compound X also activates the AMPK pathway, which plays a crucial role in regulating cellular metabolism and energy homeostasis. By modulating these pathways, this compound X exerts its therapeutic effects in various diseases.
Biochemical and Physiological Effects:
Compound X has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, reduction of oxidative stress, and suppression of inflammation. These effects are mediated through the modulation of various signaling pathways, as mentioned earlier.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-[[(4-chlorophenyl)sulfonyl](3,4-dichlorobenzyl)amino]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide X for lab experiments is its high potency and selectivity. Compound X has been shown to have a low IC50 value, indicating its high potency in inhibiting various signaling pathways. Moreover, this compound X has been found to have a good safety profile, with no significant toxic effects observed in animal studies. However, one of the limitations of this compound X is its poor solubility in water, which can affect its bioavailability and pharmacokinetics in vivo.
Future Directions
There are several future directions for the research and development of 2-[[(4-chlorophenyl)sulfonyl](3,4-dichlorobenzyl)amino]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide X. One of the potential applications of this compound X is in the treatment of metabolic disorders, such as diabetes and obesity. Compound X has been found to activate the AMPK pathway, which plays a crucial role in regulating glucose and lipid metabolism. Another potential application of this compound X is in the treatment of cardiovascular diseases, such as atherosclerosis and hypertension. Compound X has been shown to have anti-inflammatory and anti-oxidative effects, which can reduce the risk of cardiovascular diseases. Moreover, the development of new formulations and delivery systems can improve the solubility and bioavailability of this compound X, thereby enhancing its therapeutic efficacy.
Synthesis Methods
Compound X is synthesized through a multi-step process that involves the reaction of 4-chlorobenzenesulfonyl chloride with 3,4-dichlorobenzylamine to form an intermediate product, which is then reacted with 2,3-dihydro-1,4-benzodioxin-6-ylacetic acid to obtain the final product. The purity and yield of 2-[[(4-chlorophenyl)sulfonyl](3,4-dichlorobenzyl)amino]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide X are optimized through various purification techniques, including column chromatography and recrystallization.
Scientific Research Applications
Compound X has shown promising results in various scientific research applications, including cancer treatment, inflammation, and neurodegenerative diseases. In cancer treatment, 2-[[(4-chlorophenyl)sulfonyl](3,4-dichlorobenzyl)amino]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide X has been found to inhibit the growth of tumor cells by inducing apoptosis and suppressing angiogenesis. In inflammation, this compound X has been shown to reduce the production of pro-inflammatory cytokines and chemokines, thereby reducing the severity of inflammatory diseases. In neurodegenerative diseases, this compound X has been found to have neuroprotective effects by reducing oxidative stress and inflammation.
Properties
Molecular Formula |
C23H19Cl3N2O5S |
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Molecular Weight |
541.8 g/mol |
IUPAC Name |
2-[(4-chlorophenyl)sulfonyl-[(3,4-dichlorophenyl)methyl]amino]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide |
InChI |
InChI=1S/C23H19Cl3N2O5S/c24-16-2-5-18(6-3-16)34(30,31)28(13-15-1-7-19(25)20(26)11-15)14-23(29)27-17-4-8-21-22(12-17)33-10-9-32-21/h1-8,11-12H,9-10,13-14H2,(H,27,29) |
InChI Key |
HOWZSVGTQRGZGP-UHFFFAOYSA-N |
SMILES |
C1COC2=C(O1)C=CC(=C2)NC(=O)CN(CC3=CC(=C(C=C3)Cl)Cl)S(=O)(=O)C4=CC=C(C=C4)Cl |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)NC(=O)CN(CC3=CC(=C(C=C3)Cl)Cl)S(=O)(=O)C4=CC=C(C=C4)Cl |
Origin of Product |
United States |
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